Cas no 106718-61-0 (2,6-methano-1h-4,1-benzothiazocine, 2,3,5,6-tetrahydro-2-methyl-)

• Product Name: 2,6-methano-1h-4,1-benzothiazocine, 2,3,5,6-tetrahydro-2-methyl-
• CAS No: 106718-61-0
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 1180949
• PubChem ID: 12390714
• Update Time: 2025-04-20

2,6-methano-1h-4,1-benzothiazocine, 2,3,5,6-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-methano-1h-4,1-benzothiazocine, 2,3,5,6-tetrahydro-2-methyl-
• ACMC-20magr
• CTK0D6947
• 1-methyl-3,4-benzo-7-thia-2-azabicyclo&lt
• 3.3.1&gt
• nonane
• 1-methyl-3,4-benzo-7-thia-2-azabicyclo[3.3.1]nonane
• ACMC-20magr; CTK0D6947; 1-methyl-3,4-benzo-7-thia-2-azabicyclo< 3.3.1> nonane; 1-methyl-3,4-benzo-7-thia-2-azabicyclo[3.3.1]nonane;
• 106718-61-0
• DTXSID60495993
• 2-Methyl-2,3,5,6-tetrahydro-1H-2,6-methano-4,1-benzothiazocine

• Inchi： 1S/C12H15NS/c1-12-6-9(7-14-8-12)10-4-2-3-5-11(10)13-12/h2-5,9,13H,6-8H2,1H3
• InChI Key： HNVNFCDBDMAHCD-UHFFFAOYSA-N
• SMILES： S1CC2C3C=CC=CC=3NC(C)(C1)C2

Computed Properties

• Exact Mass: 205.09265
• Monoisotopic Mass: 205.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03